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Compound of Interest

Compound Name: JTT 551

Cat. No.: B3429810 Get Quote

Essential Safety and Handling Guide for JTT-551
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling JTT-551. It includes operational

procedures, personal protective equipment (PPE) guidelines, and disposal plans to ensure

laboratory safety and proper chemical management.

Hazard Identification and Safety Precautions
JTT-551 is a selective protein tyrosine phosphatase 1B (PTP1B) inhibitor.[1][2] While a specific

Safety Data Sheet (SDS) from MedChemExpress classifies it as not a hazardous substance or

mixture, standard laboratory safety protocols should be strictly followed.

General Precautions:

Avoid contact with eyes, skin, and clothing.

Do not inhale dust or aerosols.

Handle only in well-ventilated areas, preferably in a chemical fume hood.

Wash hands thoroughly after handling.
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A comprehensive PPE plan is critical when handling JTT-551. The following equipment should

be worn at all times in the laboratory:

PPE Category Item Specification

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields

Hand Protection Disposable Gloves
Nitrile or latex, change

frequently

Body Protection Laboratory Coat Full-length, buttoned

Respiratory Dust Mask/Respirator
Recommended when handling

the powder form

Physical and Chemical Properties
JTT-551 is an off-white to light yellow solid.[1] While a comprehensive, publicly available

datasheet with all physical and chemical properties is not available, the following information

has been compiled from various sources.

Property Value

Molecular Formula C₃₄H₄₃N₃O₃S₂

Molecular Weight 605.85 g/mol

Appearance Off-white to light yellow solid

Solubility Soluble in DMSO (50 mg/ml)

Storage Temperature 2-8°C (short-term), -20°C or -80°C (long-term)

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, protected from light.[3]
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For long-term storage, aliquoting and freezing at -20°C or -80°C is recommended to maintain

stability.[1][3] Stock solutions in DMSO are stable for up to 6 months at -20°C.[3]

Weighing and Solution Preparation:
Weigh the solid compound in a chemical fume hood to minimize inhalation exposure.

Prepare stock solutions using fresh DMSO.[3]

Cap vials tightly and store as recommended.

Experimental Protocols
The following are generalized protocols for common experiments involving JTT-551, based on

published research. Researchers should adapt these to their specific experimental needs.

In Vitro PTP1B Inhibition Assay
This protocol outlines a general procedure for assessing the inhibitory activity of JTT-551 on

PTP1B.

Materials:

Recombinant human PTP1B enzyme

p-Nitrophenyl phosphate (pNPP) as a substrate

Assay buffer (e.g., HEPES, pH 7.4, with DTT and NaCl)

JTT-551 stock solution in DMSO

96-well microplate

Microplate reader

Procedure:

Prepare a dilution series of JTT-551 in the assay buffer.
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In a 96-well plate, add the PTP1B enzyme to each well.

Add the diluted JTT-551 or vehicle (DMSO) to the respective wells.

Incubate for a pre-determined time at a controlled temperature (e.g., 30 minutes at 37°C).

Initiate the reaction by adding the pNPP substrate.

Monitor the absorbance at 405 nm to measure the formation of p-nitrophenol.

Calculate the percent inhibition and determine the IC₅₀ or Kᵢ value.

In Vivo Studies in Mouse Models (ob/ob or db/db mice)
This protocol provides a general framework for in vivo studies to evaluate the effects of JTT-

551 on glucose metabolism.

Materials:

ob/ob or db/db mice

JTT-551

Vehicle for oral administration (e.g., 0.5% methylcellulose)

Blood glucose monitoring system

Equipment for blood collection (e.g., from the tail vein or orbital sinus)

Procedure:

Acclimatize the mice to the housing conditions.

Prepare the JTT-551 formulation for oral administration at the desired concentrations (e.g., 3

mg/kg, 10 mg/kg, 30 mg/kg).[1]

Administer JTT-551 or the vehicle to the mice daily by oral gavage.

Monitor body weight and food intake regularly.
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Measure blood glucose levels at specified time points.

At the end of the study, collect blood and tissues for further analysis (e.g., insulin levels, lipid

profiles, protein phosphorylation).

Disposal Plan
As a solid chemical compound used in a laboratory setting, JTT-551 waste should be managed

as chemical waste.

Solid Waste: Collect any unused JTT-551 powder and contaminated materials (e.g., weigh

boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing JTT-551 should be collected in a labeled hazardous liquid

waste container. Do not pour down the drain.

Disposal: All waste must be disposed of through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations for chemical waste

disposal.
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Caption: JTT-551 enhances insulin signaling by inhibiting PTP1B.
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Caption: Workflow for assessing JTT-551's in vivo effects.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3429810?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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